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Compound Name: D-Threitol

Cat. No.: B1195328 Get Quote

A Technical Guide to the Physical Properties of
D-Threitol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of D-
Threitol, a four-carbon sugar alcohol with significant applications in chemical synthesis and

biological systems. This document outlines its melting point and solubility characteristics,

provides detailed experimental protocols for their determination, and presents a key

biosynthetic pathway.

Core Physical Properties
D-Threitol, with the systematic name (2R,3R)-butane-1,2,3,4-tetrol, is a white, solid compound.

[1] Its physical characteristics are crucial for its application in various scientific and industrial

fields.

Melting Point
The melting point of D-Threitol is consistently reported to be in the range of 88-90 °C.[1][2][3]

This sharp melting range is indicative of a pure substance.
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D-Threitol's solubility is dictated by its four hydroxyl groups, which allow for extensive

hydrogen bonding. It is highly soluble in water and has limited solubility in less polar organic

solvents.[1]

Table 1: Quantitative Solubility of D-Threitol

Solvent Solubility Notes

Water ~1160 g/L

Predicted value.[4] Another

source indicates a solubility of

50 mg/mL for DL-Threitol, the

racemic mixture.

Dimethyl Sulfoxide (DMSO) 250 mg/mL
Requires sonication to

achieve.[5]

Methanol Slightly Soluble
Quantitative data not readily

available.[2]

Ethanol Slightly Soluble
Quantitative data not readily

available.

Ethyl Ether Insoluble

Benzene Insoluble

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of polyols like D-Threitol.

Melting Point Determination
The melting point of D-Threitol can be accurately determined using a capillary melting point

apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered D-Threitol is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1195328?utm_src=pdf-body
https://chempep.com/product/d-threitol/
https://www.benchchem.com/product/b1195328?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0004136
https://www.medchemexpress.com/D-Threitol.html
https://www.chembk.com/en/chem/D-threitol
https://www.benchchem.com/product/b1195328?utm_src=pdf-body
https://www.benchchem.com/product/b1195328?utm_src=pdf-body
https://www.benchchem.com/product/b1195328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or temperature probe.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded. This range represents the melting point.

Purity Check: A narrow melting range (0.5-1 °C) is indicative of high purity. Impurities tend to

depress and broaden the melting range.

Solubility Determination
The equilibrium solubility of D-Threitol in a given solvent can be determined using the

isothermal shake-flask method.

Methodology:

Sample Preparation: An excess amount of D-Threitol is added to a known volume of the

solvent in a sealed container (e.g., a screw-cap vial).

Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature

for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached.

Phase Separation: The saturated solution is allowed to stand undisturbed at the same

constant temperature until the undissolved solid has settled.

Sampling and Analysis: A known volume of the clear supernatant is carefully withdrawn using

a filtered syringe to avoid aspirating any solid particles.

Quantification: The concentration of D-Threitol in the sampled solution is determined using a

suitable analytical technique, such as gravimetric analysis (after solvent evaporation), high-

performance liquid chromatography (HPLC), or gas chromatography (GC) after

derivatization.
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Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent

(e.g., g/100 mL or g/100 g).

Biosynthetic Pathway of D-Threitol
D-Threitol can be synthesized from D-xylose through a metabolic engineering approach in

yeast. The following diagram illustrates a key fermentation pathway.
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Caption: Biosynthesis of D-Threitol from D-Xylose in Engineered Yeast.

Logical Workflow for Physical Property
Determination
The following diagram outlines the logical workflow for characterizing the physical properties of

a compound like D-Threitol.
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Caption: Workflow for Determining Physical Properties of D-Threitol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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